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Compound of Interest

Compound Name: 2-(6-Bromopyridin-2-yl)ethanol

Cat. No.: B584712

A Technical Overview of 2-(6-Bromopyridin-2-
yl)ethanol

This document serves as a comprehensive technical guide for researchers, scientists, and
professionals in drug development on the chemical compound 2-(6-Bromopyridin-2-
yl)ethanol. It details its fundamental properties and outlines a hypothetical framework for its
synthesis and characterization.

Physicochemical Properties

The fundamental molecular details of 2-(6-Bromopyridin-2-yl)ethanol are summarized in the
table below, providing a quick reference for its chemical identity.

Property Value
Molecular Formula C7H8BrNOJ[1][2]
Molecular Weight 202.05 g/mol [2]
CAS Number 955370-07-7[1]

Experimental Framework
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A logical workflow for the synthesis and analysis of 2-(6-Bromopyridin-2-yl)ethanol is crucial
for reproducible research. The following diagram illustrates a standard experimental
progression.

Synthesis & Purification Analysis & Characterization Downstream Applications

Structural Analysis (NMR, MS) Purity Assessmen t (HPLC)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, purification, and analysis of chemical
compounds.

Hypothetical Experimental Protocols
1. Synthesis of 2-(6-Bromopyridin-2-yl)ethanol
This protocol describes a hypothetical method for the synthesis of the title compound.

e Reaction Setup: A solution of a suitable precursor, such as 2-bromo-6-methylpyridine, in an
appropriate solvent (e.g., tetrahydrofuran) is cooled in an ice bath.

» Reagent Addition: A strong base (e.g., n-butyllithium) is added dropwise to the solution,
followed by the addition of an electrophile (e.g., formaldehyde).

¢ Quenching and Extraction: The reaction is quenched with an aqueous solution, and the
product is extracted using an organic solvent.

 Purification: The crude product is purified using column chromatography to yield 2-(6-
Bromopyridin-2-yl)ethanol.
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2. Analytical Characterization

The identity and purity of the synthesized compound would be confirmed using standard
analytical techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded to
confirm the chemical structure of the molecule.

e Mass Spectrometry (MS): The molecular weight of the compound is verified by mass
spectrometry.

o High-Performance Liquid Chromatography (HPLC): The purity of the final product is
determined by HPLC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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